Cas no 2149803-69-8 (6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester)

• Product Name: 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester
• CAS No: 2149803-69-8
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5306259
• Update Time: 2025-06-10

6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H18N2O2/c18-15-8-9-16-14(11-15)7-4-10-19(16)17(20)21-12-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12,18H2
• InChI Key： HXZMFRKAVYFRLR-UHFFFAOYSA-N
• SMILES： C(N1CCCC2=CC(N)=CC=C12)(=O)OCC1C=CC=CC=1

Additional information on 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester

Introduction to 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester (CAS No: 2149803-69-8)

6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester, identified by the CAS number 2149803-69-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and pharmacological applications. The structural framework of this compound incorporates an amino group at the 6-position, a benzyl ester at the 1-position, and a dihydroquinoline core, which collectively contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester have been extensively studied due to its relevance in the development of novel therapeutic agents. The benzyl ester moiety in the molecule not only serves as a protecting group for the carboxylic acid functionality but also enhances the solubility and bioavailability of the compound. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery programs targeting various diseases.

In recent years, quinoline derivatives have garnered significant attention in the pharmaceutical industry due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the amino group in 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility has been exploited in several research endeavors aimed at developing new treatments for challenging diseases.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Quinoline derivatives have shown promise in inhibiting specific enzymes and pathways involved in disease progression. For instance, studies have demonstrated that certain quinolines can interfere with bacterial DNA gyrase and topoisomerase II, which are critical for bacterial replication. By targeting these enzymes, quinoline-based compounds can exhibit potent antibacterial activity. The amino group in 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester provides a site for covalent attachment to other pharmacophores, enhancing its utility as a scaffold for drug development.

The benzyl ester functionality also plays a crucial role in modulating the pharmacokinetic properties of quinoline derivatives. Ester groups are known to enhance metabolic stability while maintaining good solubility in both aqueous and organic solvents. This balance is essential for ensuring that the compound reaches its target site of action effectively. Furthermore, the dihydroquinoline core contributes to the molecule's overall stability and bioavailability, making it a favorable candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester with greater accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between this compound and biological targets. These computational studies have guided experimental efforts by providing insights into how modifications to the molecule might enhance its efficacy or selectivity. Such integrative approaches are becoming increasingly important in modern drug discovery.

The synthesis of 6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the dihydroquinoline ring system, followed by functional group transformations such as nitration and reduction to introduce the amino group. The final step involves esterification to protect the carboxylic acid moiety with a benzyl group. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion,6-Amino-3,4-dihydro-2H-quinoline-1-carboxylic acid benzyl ester (CAS No: 2149803-69-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in drug discovery and development, leveraging both experimental and computational approaches to maximize its therapeutic potential.